5-[4-[1-[4-[(1,3-dioxo-2-benzofuran-5-yl)oxy]phenyl]cyclohexyl]phenoxy]-2-benzofuran-1,3-dione

• Molecular Formula: C34H24O8
• Molecular Weight: 560.5 g/mol
• IUPAC Name: 5-[4-[1-[4-[(1,3-dioxo-2-benzofuran-5-yl)oxy]phenyl]cyclohexyl]phenoxy]-2-benzofuran-1,3-dione
• InChI: InChI=1S/C34H24O8/c35-30-26-14-12-24(18-28(26)32(37)41-30)39-22-8-4-20(5-9-22)34(16-2-1-3-17-34)21-6-10-23(11-7-21)40-25-13-15-27-29(19-25)33(38)42-31(27)36/h4-15,18-19H,1-3,16-17H2
• InChI Key: DHMJUAQOLCAAIS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2=CC=C(C=C2)OC3=CC4=C(C=C3)C(=O)OC4=O)C5=CC=C(C=C5)OC6=CC7=C(C=C6)C(=O)OC7=O

Description

5-[4-[1-[4-[(1,3-dioxo-2-benzofuran-5-yl)oxy]phenyl]cyclohexyl]phenoxy]-2-benzofuran-1,3-dione is a complex organic compound with a molecular formula of C34H18O6. This compound features a benzofuran core structure, which is known for its diverse biological activities and applications in various fields of scientific research.

Preparation Methods

The synthesis of 5-[4-[1-[4-[(1,3-dioxo-2-benzofuran-5-yl)oxy]phenyl]cyclohexyl]phenoxy]-2-benzofuran-1,3-dione typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the benzofuran core, followed by the introduction of various substituents through reactions such as Friedel-Crafts acylation, nucleophilic substitution, and cyclization. Industrial production methods may involve optimized reaction conditions, including the use of catalysts, solvents, and controlled temperatures to achieve high yields and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The benzofuran rings can be oxidized to form quinone derivatives.

Reduction: Reduction reactions can convert the carbonyl groups to hydroxyl groups.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the aromatic rings. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles and nucleophiles. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

5-[4-[1-[4-[(1,3-dioxo-2-benzofuran-5-yl)oxy]phenyl]cyclohexyl]phenoxy]-2-benzofuran-1,3-dione has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The benzofuran core can interact with enzymes, receptors, and other proteins, leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar compounds to 5-[4-[1-[4-[(1,3-dioxo-2-benzofuran-5-yl)oxy]phenyl]cyclohexyl]phenoxy]-2-benzofuran-1,3-dione include other benzofuran derivatives with different substituents. These compounds may share similar chemical properties but can exhibit different biological activities and applications. The uniqueness of this compound lies in its specific substituent pattern, which can influence its reactivity and interactions with biological targets.